Cas no 2228472-96-4 (2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanesulfonyl chloride)

• Product Name: 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanesulfonyl chloride
• CAS No: 2228472-96-4
• MF: C₈H₁₁ClN₂O₃S₂
• MW: 282.767538309097
• CID: 5902390
• PubChem ID: 165980933
• Update Time: 2025-10-19

2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanesulfonyl chloride
• 2228472-96-4
• [2-(morpholin-4-yl)-1,3-thiazol-5-yl]methanesulfonyl chloride
• EN300-2004150

• Inchi： 1S/C8H11ClN2O3S2/c9-16(12,13)6-7-5-10-8(15-7)11-1-3-14-4-2-11/h5H,1-4,6H2
• InChI Key： NOYZSSBQRTXUSL-UHFFFAOYSA-N
• SMILES： ClS(CC1=CN=C(N2CCOCC2)S1)(=O)=O

Computed Properties

• Exact Mass: 281.9899623g/mol
• Monoisotopic Mass: 281.9899623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 96.1Ų

Additional information on 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanesulfonyl chloride

Comprehensive Overview of 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanesulfonyl chloride (CAS No. 2228472-96-4)

The compound 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanesulfonyl chloride (CAS No. 2228472-96-4) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a morpholine and thiazole ring, makes it a valuable intermediate for designing novel bioactive molecules. Researchers and chemists are increasingly interested in this compound due to its potential in drug discovery and medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanesulfonyl chloride has surged, driven by advancements in targeted therapy and small-molecule inhibitors. This compound's sulfonyl chloride group is particularly reactive, enabling efficient conjugation with amines or alcohols to form sulfonamides or sulfonate esters. Such reactions are pivotal in developing proteolysis-targeting chimeras (PROTACs) and other bioconjugation strategies.

The thiazole moiety in CAS No. 2228472-96-4 is a common pharmacophore found in many FDA-approved drugs, underscoring its importance in drug design. Coupled with the morpholine ring, which enhances solubility and bioavailability, this compound is a versatile building block for kinase inhibitors and anticancer agents. Its applications extend to agrochemicals and material science, where its stability and reactivity are highly valued.

From an SEO perspective, users frequently search for terms like "sulfonyl chloride applications," "thiazole derivatives in medicine," and "morpholine-based synthesis." These queries reflect the growing interest in functionalized heterocycles and their role in modern chemistry. By optimizing content around these long-tail keywords, this article aims to address common questions such as "How is 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanesulfonyl chloride used in drug development?" or "What are the industrial uses of sulfonyl chlorides?"

In summary, 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanesulfonyl chloride (CAS No. 2228472-96-4) is a multifaceted compound with broad utility in research and industrial applications. Its structural features align with current trends in precision medicine and green chemistry, making it a topic of ongoing exploration. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in innovative chemical solutions.